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Compound of Interest

Compound Name: Thiolane-2,5-dione

Cat. No.: B1594186 Get Quote

CAS Number: 3194-60-3 Synonyms: Thiosuccinic anhydride, Dihydro-2,5-thiophenedione

This technical guide provides a comprehensive overview of the chemical and physical

properties of Thiolane-2,5-dione, alongside available experimental data and potential research

applications. The information is intended for researchers, scientists, and professionals in the

field of drug development and organic synthesis.

Core Properties and Data
Thiolane-2,5-dione is a heterocyclic compound that serves as a versatile building block in

organic synthesis.[1] It is recognized for its role in the preparation of various sulfur-containing

molecules, particularly in the pharmaceutical and agrochemical industries.[1]

Physicochemical Properties
A summary of the key physicochemical properties of Thiolane-2,5-dione is presented in the

table below. This data is compiled from various chemical databases and literature sources.
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Property Value Source

Molecular Formula C₄H₄O₂S [2]

Molecular Weight 116.134 g/mol [2]

Melting Point 29-30 °C [1]

Boiling Point 144.4 °C at 760 mmHg [1]

Density 1.43 g/cm³ [1]

Refractive Index 1.576 [1]

Flash Point 48.8 °C [1]

Vapor Pressure
5.1 ± 0.3 mmHg at 25°C

(Predicted)
[1]

LogP 0.56660 [2]

Topological Polar Surface Area 59.4 Å² [2]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of Thiolane-2,5-dione is not

readily available in the reviewed literature, its synthesis can be inferred from established

methods for analogous compounds such as succinic anhydride and S-acetylmercaptosuccinic

anhydride.

A plausible synthetic approach involves the cyclization of a suitable precursor like

mercaptosuccinic acid. One general method for the synthesis of S-acetylmercaptosuccinic

anhydride, a related compound, involves a two-step process:

Acetylation of Mercaptosuccinic Acid: This step protects the thiol group. A typical procedure

involves reacting mercaptosuccinic acid with a 2:1 molar excess of acetic anhydride at 50–

60°C for 4–6 hours.[1]

Dehydration and Cyclization: The resulting intermediate is then heated under vacuum (e.g.,

85°C at 10 mmHg) to induce cyclization and form the anhydride ring.[1]
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Another potential route could be adapted from the synthesis of succinic anhydride, which can

be prepared by the dehydration of succinic acid using reagents like acetyl chloride or

phosphorus oxychloride, or through thermal means.[3][4][5] For instance, refluxing succinic

acid with acetyl chloride has been reported to yield succinic anhydride.[3]

A synthesis workflow for a related compound, S-acetylmercaptosuccinic anhydride, is depicted

below.
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General Synthesis Workflow for a Thioanhydride

Acetylation

Dehydration/Cyclization

Mercaptosuccinic Acid

S-acetylmercaptosuccinic acid

 50-60°C, 4-6h

Acetic Anhydride

S-Acetylmercaptosuccinic
anhydride

 85°C, Vacuum

Investigative Workflow for Biological Activity

Initial Screening

Mechanistic Studies

Antimicrobial Assays Cytotoxicity Screening
(e.g., MTT assay)

Enzyme Inhibition Assays

If cytotoxic

Signaling Pathway Analysis

Identify target

Thiolane-2,5-dione
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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